Cas no 17689-16-6 (Thiepan-2-one)

• Product Name: Thiepan-2-one
• CAS No: 17689-16-6
• MF: C₆H₁₀OS
• MW: 130.208000659943
• CID: 1364339
• PubChem ID: 87242
• Update Time: 2025-04-20

Thiepan-2-one Chemical and Physical Properties

Names and Identifiers

• Thiepan-2-one
• AC1Q6HW4
• BRN 6855682
• SureCN1024256
• 2-Thiepanone
• thiohexanolide
• AC1L3D8I
• SureCN1024258
• AC1Q6HW4; BRN 6855682; SureCN1024256; 2-Thiepanone; thiohexanolide; AC1L3D8I; SureCN1024258;
• ε-Thiocaprolactone
• DTXSID70170204
• 17689-16-6
• SCHEMBL1024258
• Hexanoic acid, 6-mercapto-, epsilon-(thiolactone)

• Inchi： 1S/C6H10OS/c7-6-4-2-1-3-5-8-6/h1-5H2
• InChI Key： UCUOVADUXMCWOM-UHFFFAOYSA-N
• SMILES： S1C(CCCCC1)=O

Computed Properties

• Exact Mass: 130.0453
• Monoisotopic Mass: 130.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.025 (estimate)
• Boiling Point: 210.93°C (rough estimate)
• Refractive Index: 1.5115 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes Thiepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes